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Compound Name: LEWATIT TP-208

CAS No.: 126602-47-9

Cat. No.: B1177401

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LEWATIT® TP-208 is a weakly acidic, macroporous cation exchange resin characterized by its

chelating iminodiacetic acid groups.[1][2][3] This technical guide provides an in-depth

exploration of the scientific and industrial applications of LEWATIT® TP-208, with a focus on its

utility in selective metal ion removal from aqueous solutions. The information presented herein

is intended for researchers, scientists, and professionals in fields requiring high-purity process

streams, including hydrometallurgy, wastewater treatment, and potentially, as a preparatory

step in pharmaceutical manufacturing where metal ion contamination is a concern.

The resin's monodisperse, uniform-sized beads contribute to its enhanced mechanical and

osmotic stability compared to conventional heterodisperse resins.[1][2] This uniformity also

leads to superior kinetic behavior, resulting in a more rapid uptake of cations and a more

efficient utilization of the resin's capacity.[1][2]
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The primary applications of LEWATIT® TP-208 revolve around the selective removal of alkaline

earth and heavy metal cations. Its high affinity for divalent and multivalent metal ions makes it

particularly suitable for:

Brine Purification: It is extensively used for the fine polishing of brine solutions fed to chlor-

alkali membrane cells, where it effectively removes calcium (Ca²⁺), magnesium (Mg²⁺), and

strontium (Sr²⁺) ions, even in the presence of iron.[1][4]

Heavy Metal Removal: LEWATIT® TP-208 is employed in the removal and recovery of heavy

metals from various process, waste, and potable water streams.[1][2]

Acid Mine Drainage (AMD) Treatment: Research has demonstrated its effectiveness in

selectively removing valuable and toxic metals like copper (Cu²⁺), nickel (Ni²⁺), and cobalt

(Co²⁺) from acidic and high-salinity AMD.[5]

Hydrometallurgy: The resin can be utilized in the separation and purification of metal salt

solutions, for instance, in the recovery of valuable metals from leaching solutions.[6]

The selectivity of LEWATIT® TP-208 for various metal cations in neutralized waters follows a

specific order of decreasing affinity:

Copper > Vanadium (VO₂⁺) > Uranium (UO₂²⁺) > Lead > Nickel > Zinc > Cadmium > Cobalt >

Iron (II) > Beryllium > Manganese » Calcium > Magnesium > Strontium > Barium »> Sodium[1]

[2][7]

Quantitative Performance Data
The operational performance of LEWATIT® TP-208 has been quantified in various studies. The

following tables summarize key performance indicators.

Table 1: Dynamic Sorption Capacity for Various Metal Ions from Acid Mine Drainage (AMD)

Simulant (pH ≈ 2.5)[5]
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Metal Ion Dynamic Capacity (g/L of resin)

Copper (Cu²⁺) 30.6 ± 1.3

Nickel (Ni²⁺) 9.1 ± 0.17

Cobalt (Co²⁺) 1.3 ± 0.08

Table 2: Iron (Fe²⁺ and Fe³⁺) Uptake under Specific Conditions

Iron
Species

Initial
Concentrati
on

pH
Resin
Dosage

Metal
Uptake
(mg/g)

Reference

Fe³⁺ 0.01 g/L 2 0.25 g/L 15

Fe²⁺ 0.01 g/L 2 0.25 g/L 4

Table 3: Desorption Efficiency of Metals from LEWATIT® TP-208 using 1 M H₂SO₄[5]

Metal Ion
Desorption Efficiency (%) with 10 BV* of
Eluent

Copper (Cu²⁺) 97

Nickel (Ni²⁺) 83

Cobalt (Co²⁺) 99

*BV = Bed Volume

Experimental Protocols
Detailed methodologies are crucial for replicating and building upon existing research. The

following sections outline typical experimental protocols for the application of LEWATIT® TP-

208.
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Protocol 1: Dynamic Column Sorption of Metals from
Acid Mine Drainage
This protocol is based on the study by Petrovič et al. (2023) for the selective removal of Cu, Ni,

and Co from AMD.[5]

1. Resin Preparation:

Wash the LEWATIT® TP-208 resin with deionized water to remove impurities.

Convert the resin to the Na⁺ form by treating it with a 1 M NaOH solution.

Rinse with deionized water until the effluent is neutral.

Condition the resin to the desired starting pH (e.g., pH 2.5) with a dilute acid solution.

2. Column Setup:

Pack a glass column with a known volume of the prepared resin to create a packed bed.

Ensure uniform packing to avoid channeling.

3. Sorption Phase:

Prepare a synthetic AMD solution containing the target metal ions (e.g., Cu²⁺, Ni²⁺, Co²⁺)

and other competing ions (e.g., Fe²⁺/Fe³⁺, Zn²⁺) at a specific pH (e.g., 2.5 ± 0.03).

Pump the AMD solution through the resin column at a constant flow rate.

Collect effluent fractions at regular intervals.

Analyze the concentration of metal ions in the effluent fractions using a suitable analytical

technique (e.g., Atomic Absorption Spectroscopy - AAS or Inductively Coupled Plasma -

ICP).

Continue the process until the concentration of the target metal ions in the effluent reaches

the influent concentration (breakthrough).
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4. Desorption (Elution) Phase:

After the sorption phase, wash the column with deionized water to remove any remaining

feed solution.

Pump an eluent solution, typically a strong acid like 1 M H₂SO₄, through the column to

desorb the bound metal ions.[5]

Collect the eluate in fractions and analyze for metal ion concentration to determine the

elution profile and efficiency.

5. Regeneration:

After elution, regenerate the resin for reuse by treating it with a base (e.g., 1 M NaOH) to

return it to the Na⁺ form, followed by rinsing with deionized water.

Protocol 2: Batch Sorption Studies for Iron Removal
This protocol is adapted from the work of Alguacil (2021) on the removal of Fe(III).[8]

1. Resin Preparation:

Use LEWATIT® TP-208 in its Na⁺ form.

2. Batch Experiment Setup:

Prepare aqueous solutions of the target iron species (e.g., Fe³⁺) at a known initial

concentration and pH.

In a series of flasks, add a specific dosage of the resin to a fixed volume of the iron solution.

Place the flasks on a shaker and agitate at a constant speed and temperature for a

predetermined time to reach equilibrium.

3. Analysis:

After the desired contact time, separate the resin from the solution by filtration.

Analyze the final concentration of iron in the aqueous phase.
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Calculate the amount of iron sorbed onto the resin using the mass balance equation.

4. Isotherm and Kinetic Modeling:

Vary the initial iron concentration, resin dosage, and contact time to study the sorption

isotherm (e.g., Langmuir, Freundlich) and kinetics (e.g., pseudo-first-order, pseudo-second-

order).

Visualizing the Process: Workflows and
Mechanisms
To better illustrate the logical flow of the application of LEWATIT® TP-208, the following

diagrams are provided in the DOT language for Graphviz.
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Caption: Ion exchange and chelation mechanism of LEWATIT® TP-208 with divalent metal

cations.
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Caption: General experimental workflow for a dynamic column study using LEWATIT® TP-208.
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Caption: The regeneration cycle of LEWATIT® TP-208 from a metal-loaded state to the active

sodium form.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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